4-(N-cyclopentyl-N-methylsulfamoyl)-N-(7-methylbenzo[1,2-d:4,3-d']bis(thiazole)-2-yl)benzamide

• IUPAC Name: 4-[cyclopentyl(methyl)sulfamoyl]-N-(7-methyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C22H22N4O3S3/c1-13-23-17-11-12-18-20(19(17)30-13)31-22(24-18)25-21(27)14-7-9-16(10-8-14)32(28,29)26(2)15-5-3-4-6-15/h7-12,15H,3-6H2,1-2H3,(H,24,25,27)
• InChI Key: MQWLCWJOBXKIMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C3=C(C=C2)N=C(S3)NC(=O)C4=CC=C(C=C4)S(=O)(=O)N(C)C5CCCC5
• Molecular Formula: C22H22N4O3S3
• Molecular Weight: 486.6 g/mol

Description

4-(N-cyclopentyl-N-methylsulfamoyl)-N-(7-methylbenzo[1,2-d:4,3-d']bis(thiazole)-2-yl)benzamide is a useful research compound. Its molecular formula is C22H22N4O3S3 and its molecular weight is 486.62. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Polymer Applications

Studies have shown the use of thiuram disulfides, including thiazole-based accelerators, in vulcanization processes, indicating potential utility in polymer science for enhancing physical properties such as torque, tensile strength, and hardness. The activation by thiazole accelerators like CBS, MBT, and MBTS in rubber vulcanization suggests relevance for chemicals structurally related to the specified benzamide compound in improving vulcanizate characteristics (Debnath & Basu, 1996).

Antitumor and Antimicrobial Properties

Novel bisamide compounds containing the benzothiazole unit have demonstrated antitumor activity against specific cancer cell lines, suggesting that derivatives of benzothiazoles, such as the specified benzamide, might hold promise for therapeutic applications in cancer treatment (Lu Ping, 2012). Additionally, benzothiazole derivatives have been investigated for their antibacterial activities, indicating potential utility in developing new antimicrobial agents (Lu Ping, 2012).

Carbonic Anhydrase Inhibition

Aromatic sulfonamide inhibitors of carbonic anhydrase isoenzymes have been studied, showing that structurally related compounds exhibit potent inhibitory activity against various isoenzymes. This highlights the potential for benzamide derivatives in therapeutic applications targeting disorders related to abnormal enzyme activity (Supuran et al., 2013).

Heterocyclic Compound Synthesis

Efforts in synthesizing novel acridine-acetazolamide conjugates, including benzothiazole sulfonamides, have revealed their significant inhibitory effects on carbonic anhydrases. This suggests the potential for benzamide derivatives in synthesizing compounds with biological activity, particularly in enzyme inhibition (Ulus et al., 2016).